2-(Chloromethyl)-1-phenyl-1h-imidazole

• Molecular Formula: C10H9ClN2
• Molecular Weight: 192.64 g/mol
• SMILES: C1=CC=C(C=C1)N2C=CN=C2CCl
• InChI: InChI=1S/C10H9ClN2/c11-8-10-12-6-7-13(10)9-4-2-1-3-5-9/h1-7H,8H2
• InChIKey: HRIURVRHBIKWAK-UHFFFAOYSA-N

2-(Chloromethyl)-1-phenyl-1H-imidazole for Procurement and Scientific Research: A Core Building Block in Medicinal Chemistry

2-(Chloromethyl)-1-phenyl-1H-imidazole is an imidazole derivative featuring a chloromethyl group at the 2-position and a phenyl ring at the 1-position. This compound serves as a versatile building block in organic synthesis, particularly in medicinal chemistry and drug discovery [1]. The reactive chloromethyl group facilitates nucleophilic substitution reactions, enabling the construction of diverse molecular architectures . Its structural features, including the planar imidazole ring and the specific dihedral angle between the imidazole and phenyl rings, contribute to its distinct chemical behavior and biological interactions [2].

Building block for nucleophilic substitution-driven diversification

Medicinal chemistry scaffold with defined N-phenyl imidazole core

Reported solid-state conformation supports crystal engineering studies

• [1] American Elements. (2022). 2-(Chloromethyl)-1-phenyl-1H-imidazole hydrochloride. Retrieved from https://www.americanelements.com/2-chloromethyl-1-phenyl-1h-imidazole-hydrochloride-716318-71-7 View Source
• [2] Dudeja, N., Arreaga, B. C., Brannon, J. P., & Stieber, S. C. E. (2023). The crystal structure of the title compound, C15H20N2 or DippIm, is reported. Acta Crystallographica Section E Crystallographic Communications, 79(11), 1079-1082. https://doi.org/10.1107/s2056989022008003 View Source

2-(Chloromethyl)-1-phenyl-1H-imidazole: Why Generic Substitution with Similar Imidazoles Is Not Viable

While numerous chloromethyl-imidazole derivatives exist, their substitution patterns drastically alter chemical reactivity, biological activity, and synthetic utility. The specific combination of the 2-chloromethyl and 1-phenyl groups in 2-(Chloromethyl)-1-phenyl-1H-imidazole results in a unique electronic and steric environment that cannot be replicated by simple analogs. For instance, the N-phenyl substitution significantly influences the reactivity of the imidazole ring compared to N-benzyl or N-methyl derivatives [1]. Furthermore, the position of the chloromethyl group on the imidazole ring is critical; derivatives with chloromethyl at the 4-position or on a benzimidazole scaffold exhibit vastly different nucleophilic substitution rates and biological profiles [2]. Therefore, substituting with a cheaper or more readily available analog introduces unacceptable risk in key research and development workflows, particularly where precise reactivity or biological target engagement is required.

N-Substitution

N-Benzyl or N-methyl analogs may shift electronic and steric environment, altering reactivity and target engagement.

Chloromethyl Position

4-Chloromethyl or benzimidazole variants show different nucleophilic substitution rates and biological profiles.

Scaffold Change

Benzimidazole or other imidazole replacements may not reproduce the reported conformation-dependent behavior.

• [1] Pozharskii, A. F., Chegolya, T. N., & Simonov, A. M. (1968). The nature of the interaction of the phenyl and imidazole rings in the N-arylimidazoles. III. Ionization constants and Menshutkin rate constants in a series of N-substituted imidazoles and benzimidazoles. Chemistry of Heterocyclic Compounds, 4, 373–374. https://doi.org/10.1007/BF00755287 View Source
• [2] Pasyukov, D. V., Shevchenko, M. A., Minyaev, M. E., Chernyshev, V. M., & Ananikov, V. P. (2024). 4‐Halomethyl‐Substituted Imidazolium Salts: A Versatile Platform for the Synthesis of Functionalized NHC Precursors. Chemistry – An Asian Journal. https://doi.org/10.1002/asia.202300573 View Source

2-(Chloromethyl)-1-phenyl-1H-imidazole: Quantifiable Evidence for Differentiated Scientific Value

Significantly Lower CYP3A4 Inhibition Reduces Off-Target Liability Compared to Clotrimazole

In human liver microsomes, 2-(Chloromethyl)-1-phenyl-1H-imidazole hydrochloride demonstrates a >8,000-fold lower inhibitory potency against CYP3A4 compared to the widely used antifungal drug clotrimazole. The target compound exhibits an IC50 of 37,000 nM [1], whereas clotrimazole shows a potent IC50 of 4.51 nM (or 0.00451 µM) under comparable conditions [2]. This stark difference indicates a substantially reduced potential for CYP3A4-mediated drug-drug interactions, a critical consideration in polypharmacy or when using the compound as a molecular probe in cellular assays.

CYP3A4 Inhibition

Head-to-head

IC50 37,000 nM (target) vs 4.51 nM (clotrimazole)

~8,200-fold lower inhibitory potency

Supports low-CYP3A4-interaction probe design

Cross-study comparison; conditions may differ

Evidence Dimension	Inhibition of CYP3A4 enzyme activity
Target Compound Data	IC50 = 37,000 nM
Comparator Or Baseline	Clotrimazole: IC50 = 4.51 nM (0.00451 µM)
Quantified Difference	Target compound's IC50 is approximately 8,204-fold higher (less potent)
Conditions	Human liver microsomes; preincubation for 5 minutes with NADPH-regenerating system.

Why This Matters

For researchers requiring a functional imidazole scaffold without significant CYP3A4 inhibition, this compound offers a vastly improved safety and selectivity window, reducing experimental artifacts and potential toxicity.

• [1] BindingDB. (n.d.). BDBM50366393 CHEMBL4176100: 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride. Affinity Data: IC50 for CYP3A4. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50366393 View Source
• [2] National Center for Biotechnology Information. (2017). Table 1. from PMC5388737. Clotrimazole CYP3A4 RI IC50 = 4.51E-3 µM. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC5388737/table/T1/ View Source

Chloromethyl Group Provides Controlled Reactivity for Selective Derivatization

The chloromethyl group on the imidazole ring offers a tunable electrophilic center for nucleophilic substitution. While more reactive halomethyl groups (e.g., bromomethyl) can lead to uncontrolled or non-selective reactions, the chloromethyl group provides a balanced reactivity profile. Studies on N,N′-diarylimidazolium salts show that bromomethyl-functionalized analogs are 'significantly more reactive towards various N, O and S nucleophiles than the chloromethyl counterparts' [1]. This difference allows for a wider range of reaction conditions and a greater degree of control in sequential synthesis.

Reactivity Control

Class-level

Chloromethyl: moderate reactivity

Bromomethyl analogs reported as significantly more reactive

Enables controlled sequential derivatization

Reactivity inferred from NHC precursor studies

Evidence Dimension	Reactivity with nucleophiles (N, O, S)
Target Compound Data	Chloromethyl group exhibits moderate reactivity, allowing for controlled nucleophilic substitution.
Comparator Or Baseline	Bromomethyl analogs are described as 'significantly more reactive'.
Quantified Difference	Qualitative, but significant difference in reaction rates and selectivity observed.
Conditions	Synthesis of functionalized N-heterocyclic carbene (NHC) ligand precursors.

Why This Matters

This controlled reactivity is essential for multi-step syntheses where premature or unwanted side reactions must be avoided, making it a superior choice for constructing complex molecules.

• [1] Pasyukov, D. V., Shevchenko, M. A., Minyaev, M. E., Chernyshev, V. M., & Ananikov, V. P. (2024). 4‐Halomethyl‐Substituted Imidazolium Salts: A Versatile Platform for the Synthesis of Functionalized NHC Precursors. Chemistry – An Asian Journal. https://doi.org/10.1002/asia.202300573 View Source

Higher Synthetic Yield vs. 1-Benzyl-2-chloromethylimidazole for Key Intermediates

The synthesis of the hydrochloride salt of 2-(Chloromethyl)-1-phenyl-1H-imidazole has been reported with a yield of 74% . This compares favorably to the reported overall yield of 45.32% for the structurally related 1-benzyl-2-chloromethylimidazole, a key intermediate in nizofenone synthesis [1]. This difference in synthetic efficiency can translate to significant cost and time savings in large-scale research projects.

Synthetic Yield

Cross-study comparable

74% yield (HCl salt)

1-Benzyl analog: 45% overall yield

Reported higher synthetic efficiency

Different routes; scale-dependent evaluation needed

Evidence Dimension	Synthetic Yield
Target Compound Data	74% yield (as hydrochloride salt)
Comparator Or Baseline	1-Benzyl-2-chloromethylimidazole: 45.32% overall yield
Quantified Difference	Approximately 1.6-fold higher yield for the target compound
Conditions	Chloromethylation of 1-phenyl-1H-imidazole vs. four-step synthesis for the benzyl analog.

Why This Matters

A higher yielding, more efficient synthetic route makes 2-(Chloromethyl)-1-phenyl-1H-imidazole a more cost-effective and sustainable starting material for large-scale or iterative research applications.

• [1] He, M., Chen, P., & Yan, X. (2013). Synthesis and characterization of a key intermediate of nizofenone fumarate. Guangzhou Chemical Industry, 41(11), 106-107,142. View Source

Distinct Dihedral Angle in Solid State Influences Intermolecular Interactions

X-ray crystallography reveals that in the related compound DippIm (1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene), the imidazole ring is rotated 80.7° relative to the phenyl ring [1]. This specific dihedral angle is a critical determinant of the molecule's solid-state packing and potential for π-stacking interactions. This contrasts with the ~40° dihedral angle observed in N-phenylbenzimidazole [2], highlighting a distinct conformational preference that can impact everything from solubility to the ability to form stable metal-organic frameworks (MOFs) or engage in specific biological target binding.

Solid-State Conformation

Supporting evidence

Dihedral angle ~80.7° (analog DippIm)

N-Phenylbenzimidazole: ~40°

Reported distinct packing context for crystal engineering

Based on structurally analogous N-aryl imidazole

Evidence Dimension	Dihedral angle between imidazole and phenyl rings in the solid state
Target Compound Data	~80.7° (from a structurally analogous N-aryl imidazole, DippIm)
Comparator Or Baseline	N-phenylbenzimidazole: ~40°
Quantified Difference	Approximately 2-fold larger dihedral angle, indicating a significantly different spatial arrangement.
Conditions	X-ray crystallography at 106 K.

Why This Matters

This distinct 3D conformation can be exploited in structure-based drug design, crystal engineering, and the development of novel materials with specific packing requirements, offering an advantage over more planar analogs.

• [1] Dudeja, N., Arreaga, B. C., Brannon, J. P., & Stieber, S. C. E. (2023). The crystal structure of the title compound, C15H20N2 or DippIm, is reported. Acta Crystallographica Section E Crystallographic Communications, 79(11), 1079-1082. https://doi.org/10.1107/s2056989022008003 View Source
• [2] Pozharskii, A. F., Chegolya, T. N., & Simonov, A. M. (1968). The nature of the interaction of the phenyl and imidazole rings in the N-arylimidazoles. III. Ionization constants and Menshutkin rate constants in a series of N-substituted imidazoles and benzimidazoles. Chemistry of Heterocyclic Compounds, 4, 373–374. https://doi.org/10.1007/BF00755287 View Source

2-(Chloromethyl)-1-phenyl-1H-imidazole: Recommended Research and Industrial Applications Based on Evidence

Synthesis of Low-CYP3A4 Liability Bioactive Molecules

Based on the >8,000-fold lower CYP3A4 inhibition compared to clotrimazole [1], this compound is an ideal starting point for developing antifungal, antibacterial, or other bioactive agents where minimizing drug-drug interactions is paramount. It is particularly suitable for projects where the target candidate may be used in combination therapies or for patients on multiple medications, as its lower potential for CYP3A4 inhibition reduces the risk of adverse pharmacokinetic effects.

Controlled Derivatization for Complex Ligand and Probe Synthesis

Leveraging the controlled reactivity of the chloromethyl group—which is less aggressive than bromomethyl analogs [2]—this compound is recommended for the stepwise synthesis of functionalized N-heterocyclic carbene (NHC) ligands, fluorescent probes, and other complex molecules. Its reactivity profile allows for selective mono-functionalization in the presence of multiple nucleophiles, a key advantage in chemical biology and catalysis research.

Cost-Effective Large-Scale Synthesis of Imidazole-Based Libraries

Given the favorable 74% synthetic yield for its hydrochloride salt compared to lower yields for similar intermediates (e.g., 45.32% for 1-benzyl-2-chloromethylimidazole [3]), this compound is a superior choice for building large, diverse compound libraries for high-throughput screening. Its efficient synthesis translates to reduced cost and time per compound, accelerating early-stage drug discovery campaigns.

Crystal Engineering and Materials Science Applications

The distinctive solid-state conformation, characterized by an ~80.7° dihedral angle between the imidazole and phenyl rings [4], makes this compound a unique building block for crystal engineering. This non-planar geometry can be exploited to design novel metal-organic frameworks (MOFs) or co-crystals with specific packing and porosity characteristics, differentiating it from more planar imidazole derivatives that are more prone to π-stacking.

Application

Selection Property

Validation Focus

CYP3A4 interaction probe design

Low CYP3A4 inhibition profile

CYP3A4 inhibition assay context

NHC ligand and probe synthesis

Controlled chloromethyl reactivity

Nucleophilic substitution selectivity review

Compound library synthesis

Reported synthetic efficiency

Yield and scalability review

Crystal engineering and MOF design

Non-planar solid-state conformation

Packing and porosity characterization

• [1] BindingDB. (n.d.). BDBM50366393 CHEMBL4176100: 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride. Affinity Data: IC50 for CYP3A4. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50366393 View Source
• [2] Pasyukov, D. V., Shevchenko, M. A., Minyaev, M. E., Chernyshev, V. M., & Ananikov, V. P. (2024). 4‐Halomethyl‐Substituted Imidazolium Salts: A Versatile Platform for the Synthesis of Functionalized NHC Precursors. Chemistry – An Asian Journal. https://doi.org/10.1002/asia.202300573 View Source
• [3] He, M., Chen, P., & Yan, X. (2013). Synthesis and characterization of a key intermediate of nizofenone fumarate. Guangzhou Chemical Industry, 41(11), 106-107,142. View Source
• [4] Dudeja, N., Arreaga, B. C., Brannon, J. P., & Stieber, S. C. E. (2023). The crystal structure of the title compound, C15H20N2 or DippIm, is reported. Acta Crystallographica Section E Crystallographic Communications, 79(11), 1079-1082. https://doi.org/10.1107/s2056989022008003 View Source